Cas no 610778-85-3 (Isobonducellin)
Isobonducellin is a bioactive compound derived from the Caesalpinia species, notably recognized for its potential pharmacological properties. Structurally classified as a homoisoflavonoid, it exhibits notable anti-inflammatory and antioxidant activities, making it a subject of interest in medicinal chemistry research. Preliminary studies suggest its ability to modulate oxidative stress pathways and inhibit pro-inflammatory cytokines, which may have implications for therapeutic applications. Its molecular stability and selectivity further enhance its utility as a lead compound in drug discovery. Isobonducellin's natural origin and mechanistic versatility position it as a promising candidate for further investigation in targeted biomedical interventions.
Isobonducellin structure
Product Name:Isobonducellin
CAS No:610778-85-3
MF:C17H14O4
MW:282.290665149689
CID:837459
PubChem ID:10423880
Update Time:2025-10-23
Isobonducellin Chemical and Physical Properties
Names and Identifiers
-
- 4H-1-Benzopyran-4-one, 2,3-dihydro-7-hydroxy-3-[(4-methoxyphenyl)methylene]-, (3Z)-
- Isobonducellin
- (3Z)-7-Hydroxy-3-(4-methoxybenzylidene)-2,3-dihydro-4H-chromen-4- one
- 4H-1-Benzopyran-4-one,2,3-dihydro-7-hydroxy-3-[(4-methoxyphenyl)methylene]-, (3Z)-
- cis-1-Acetoxy-7-hexadecene
- cis-7-Hexadecen-1-yl acetate
- cis-7-Hexadecenyl acetate
- Hexalene
- Hexalure
- Z-7-Hexadecenylacetat
- (3Z)-2,3-Dihydro-7-hydroxy-3-[(4-methoxyphenyl)methylene]-4H-1-benzopyran-4-one
- 610778-85-3
- CHEMBL1253830
- AKOS040761873
- (3Z)-7-hydroxy-3-[(4-methoxyphenyl)methylidene]chromen-4-one
- FS-8870
- (z)-7-hydroxy-3-(4'-methoxybenzylidene) chroman-4-one
- [ "" ]
- DA-64523
- (3Z)-7-hydroxy-3-((4-methoxyphenyl)methylidene)chromen-4-one
-
- Inchi： 1S/C17H14O4/c1-20-14-5-2-11(3-6-14)8-12-10-21-16-9-13(18)4-7-15(16)17(12)19/h2-9,18H,10H2,1H3/b12-8-
- InChI Key： DLQSYZMPSWHYMW-WQLSENKSSA-N
- SMILES： O1C2C=C(C=CC=2C(/C(=C\C2C=CC(=CC=2)OC)/C1)=O)O
Computed Properties
- Exact Mass: 282.08900
- Monoisotopic Mass: 282.08920892g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 2
- Complexity: 409
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 55.8Ų
Experimental Properties
- Color/Form: Yellow powder
- Density: 1.3±0.1 g/cm3
- Boiling Point: 526.3±50.0 °C at 760 mmHg
- Flash Point: 199.3±23.6 °C
- PSA: 55.76000
- LogP: 3.05950
- Vapor Pressure: 0.0±1.4 mmHg at 25°C
Isobonducellin Security Information
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- Storage Condition：Store at 4 ℃, better at -4 ℃
Isobonducellin Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | I48550-5mg |
(3Z)-7-Hydroxy-3-(4-methoxybenzylidene)-2,3-dihydro-4H-chromen-4- one |
610778-85-3 | ,HPLC≥98% | 5mg |
¥4800.0 | 2023-09-07 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN4266-5 mg |
Isobonducellin |
610778-85-3 | 5mg |
￥4231.00 | 2022-04-26 | ||
| YUN NAN XI LI SHENG WU JI SHU GU FEN Co., Ltd. | BBP02034-5mg |
Isobonducellin |
610778-85-3 | 98.0% | 5mg |
¥3500 | 2023-09-19 | |
| TargetMol Chemicals | TN4266-5mg |
Isobonducellin |
610778-85-3 | 5mg |
￥ 3330 | 2024-07-20 | ||
| TargetMol Chemicals | TN4266-5 mg |
Isobonducellin |
610778-85-3 | 98% | 5mg |
￥ 3,330 | 2023-07-11 | |
| TargetMol Chemicals | TN4266-1 mL * 10 mM (in DMSO) |
Isobonducellin |
610778-85-3 | 98% | 1 mL * 10 mM (in DMSO) |
￥ 3430 | 2023-09-15 | |
| A2B Chem LLC | AG74830-5mg |
Isobonducellin |
610778-85-3 | 5mg |
$594.00 | 2024-04-19 | ||
| TargetMol Chemicals | TN4266-1 ml * 10 mm |
Isobonducellin |
610778-85-3 | 1 ml * 10 mm |
￥ 3430 | 2024-07-20 |
Isobonducellin Related Literature
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
610778-85-3 (Isobonducellin) Related Products
- 259653-54-8((E)-5-Hydroxy-3-(4-hydroxybenzylidene)-7-methoxychroman-4-one)
- 90996-27-3(8-Methoxybonducellin)
- 30779-90-9(4H-1-Benzopyran-4-one,2,3-dihydro-3-(phenylmethylene)-)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
Recommended suppliers
NewCan Biotech Limited
Gold Member
Audited Supplier
CN Supplier
Reagent
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
上海帛亦医药科技有限公司
Gold Member
Audited Supplier
CN Supplier
Reagent